Methyl 4-(4-benzoyl-1-piperazinyl)-3-[(3-fluorobenzoyl)amino]benzoate

• Molecular Formula: C26H24FN3O4
• Molecular Weight: 461.5 g/mol
• IUPAC Name: methyl 4-(4-benzoylpiperazin-1-yl)-3-[(3-fluorobenzoyl)amino]benzoate
• InChI: InChI=1S/C26H24FN3O4/c1-34-26(33)20-10-11-23(22(17-20)28-24(31)19-8-5-9-21(27)16-19)29-12-14-30(15-13-29)25(32)18-6-3-2-4-7-18/h2-11,16-17H,12-15H2,1H3,(H,28,31)
• InChI Key: MTQJGLVUVOVMTE-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC(=C(C=C1)N2CCN(CC2)C(=O)C3=CC=CC=C3)NC(=O)C4=CC(=CC=C4)F

Description

Methyl 4-(4-benzoyl-1-piperazinyl)-3-[(3-fluorobenzoyl)amino]benzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. It is a member of the piperazine family of compounds and is structurally related to several known drugs that are used to treat a variety of medical conditions.

Mechanism of Action

The mechanism of action of Methyl 4-(4-benzoyl-1-piperazinyl)-3-[(3-fluorobenzoyl)amino]benzoate is not fully understood. However, it is believed to work by inhibiting the activity of enzymes that are involved in the growth and proliferation of cancer cells. It may also work by inhibiting the activity of enzymes that are involved in the replication of viral and bacterial DNA.
Biochemical and Physiological Effects:
Methyl 4-(4-benzoyl-1-piperazinyl)-3-[(3-fluorobenzoyl)amino]benzoate has been shown to have several biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the growth and proliferation of cancer cells. In addition, it has been shown to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

One advantage of using Methyl 4-(4-benzoyl-1-piperazinyl)-3-[(3-fluorobenzoyl)amino]benzoate in lab experiments is that it has been shown to have activity against several types of cancer cells, bacterial and viral infections, and neurological disorders. This makes it a versatile compound that can be used in a variety of experiments. However, one limitation of using this compound is that its mechanism of action is not fully understood. This makes it difficult to design experiments that specifically target its activity.

Future Directions

There are several future directions for the research of Methyl 4-(4-benzoyl-1-piperazinyl)-3-[(3-fluorobenzoyl)amino]benzoate. One direction is to further investigate its mechanism of action. This will help to design experiments that specifically target its activity. Another direction is to investigate its potential use in combination therapy with other drugs. This may enhance its activity and reduce the risk of drug resistance. Finally, future research may focus on the development of new analogs of this compound that have improved activity and selectivity.

Synthesis Methods

The synthesis of Methyl 4-(4-benzoyl-1-piperazinyl)-3-[(3-fluorobenzoyl)amino]benzoate involves several steps. The first step involves the reaction of 4-benzoylpiperazine with 3-fluorobenzoyl chloride in the presence of a base such as triethylamine. This reaction results in the formation of 4-(4-benzoyl-1-piperazinyl)-3-fluorobenzoyl chloride. The second step involves the reaction of this intermediate with methyl 3-aminobenzoate in the presence of a base such as potassium carbonate. This reaction results in the formation of Methyl 4-(4-benzoyl-1-piperazinyl)-3-[(3-fluorobenzoyl)amino]benzoate.

Scientific Research Applications

Methyl 4-(4-benzoyl-1-piperazinyl)-3-[(3-fluorobenzoyl)amino]benzoate has potential applications in medicinal chemistry. It has been shown to have activity against several types of cancer cells, including breast cancer, lung cancer, and colon cancer. It has also been shown to have activity against bacterial and viral infections. In addition, it has been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.